Benzyl alcohol, cinnamate

• CAS No.: 103-41-3
• Product Name: Benzyl alcohol, cinnamate
• Molecular Formula: C16H14O2
• Molecular Weight: 238.28 g/mol
• IUPAC Name: benzyl (Z)-3-phenylprop-2-enoate
• Standard InChI: InChI=1S/C16H14O2/c17-16(12-11-14-7-3-1-4-8-14)18-13-15-9-5-2-6-10-15/h1-12H,13H2/b12-11-
• Standard InChIKey: NGHOLYJTSCBCGC-QXMHVHEDSA-N
• Isomeric SMILES: C1=CC=C(C=C1)COC(=O)/C=C\C2=CC=CC=C2
• SMILES: C1=CC=C(C=C1)COC(=O)C=CC2=CC=CC=C2
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)C=CC2=CC=CC=C2
• Appearance: Powder
• Boiling Point: 350.0 °C; 228-230 °C @ 22 mm Hg
• Colorform: WHITE TO PALE-YELLOW, FUSED, CRYSTALLINE SOLID; Crystals from 95% ethanol; White crystals
• Density: 1.109 AT 15 °C
• Flash Point: GREATER THAN 100 °C
• Melting Point: Mp 37-39 °; 39 °C; 37-39°C
• Physical Description: Solid; White to pale yellow solid
• Description: Benzyl cinnamate, also known as cinnamein or fema 2142, belongs to the class of organic compounds known as cinnamic acid esters. These are compound containing an ester derivative of cinnamic acid. Benzyl cinnamate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, benzyl cinnamate is primarily located in the membrane (predicted from logP). Benzyl cinnamate is a sweet, apricot, and balsam tasting compound that can be found in cumin. This makes benzyl cinnamate a potential biomarker for the consumption of this food product. Benzyl cinnamate is a potentially toxic compound.
• Shelf Life: MELTS AT ROOM TEMPERATURE TO YELLOWISH LIQUID
• Solubility: 1:8 IN 90% ALCOHOL; Practically insol in water, propylene glycol and glycerin. Sol in alcohol, ether, oils.; insoluble in water; soluble in oils; very soluble (in ethanol)
• Synonyms: benzyl cinnamate
• Vapor Pressure: 1.00e-05 mmHg; 1 mm Hg @ 173.8 °C
• PubChem Compound: 15558051
• Last Modified: Dec 23 2021